Cas no 89249-54-7 (1,2,4-Oxadiazol-5(2H)-one, 3-[(4-methylphenyl)phenylmethyl]-)

• Product Name: 1,2,4-Oxadiazol-5(2H)-one, 3-[(4-methylphenyl)phenylmethyl]-
• CAS No: 89249-54-7
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 606760
• PubChem ID: 136220698
• Update Time: 2025-04-19

1,2,4-Oxadiazol-5(2H)-one, 3-[(4-methylphenyl)phenylmethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5(2H)-one, 3-[(4-methylphenyl)phenylmethyl]-
• 3-[(4-methylphenyl)-phenylmethyl]-2H-1,2,4-oxadiazol-5-one
• 89249-54-7
• 3-[(4-Methylphenyl)(phenyl)methyl]-1,2,4-oxadiazol-5(2H)-one
• DTXSID60521286

• Inchi： 1S/C16H14N2O2/c1-11-7-9-13(10-8-11)14(12-5-3-2-4-6-12)15-17-16(19)20-18-15/h2-10,14H,1H3,(H,17,18,19)
• InChI Key： VJBVIHFDRQTNHT-UHFFFAOYSA-N
• SMILES： O1C(NC(C(C2C=CC=CC=2)C2C=CC(C)=CC=2)=N1)=O

Computed Properties

• Exact Mass: 266.105527694g/mol
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.7Ų